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Introduction
Dicyandiamide (DCD), a dimer of cyanamide, is a chemical intermediate used in the

production of pharmaceuticals, fertilizers, and other industrial products. Its presence as an

impurity or a component in various matrices necessitates a robust and reliable analytical

method for its quantification. High-Performance Liquid Chromatography (HPLC) with Ultraviolet

(UV) detection is a widely adopted technique for the determination of dicyandiamide due to its

specificity, sensitivity, and accuracy. This application note provides a comprehensive overview

of HPLC methods for dicyandiamide quantification, including detailed protocols and

performance data.

Principle of the Method
The fundamental principle involves the separation of dicyandiamide from other components in

a sample matrix using a liquid chromatographic system. The separation is typically achieved on

a stationary phase (e.g., C18, ion-exchange, or HILIC column) with a suitable mobile phase.

Following separation, dicyandiamide is detected by a UV detector at a specific wavelength,

and the resulting signal is proportional to its concentration. Quantification is performed by

comparing the peak area of the analyte in the sample to that of a known standard.
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Experimental Protocols
This section details the methodologies for the quantification of dicyandiamide in different

matrices.

General HPLC Instrumentation and Reagents
HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a

UV-Vis or Photodiode Array (PDA) detector.

Chromatography Data System (CDS): For instrument control, data acquisition, and

processing.

Analytical Balance: To accurately weigh standards and samples.

Volumetric Glassware: Class A volumetric flasks and pipettes.

Reagents: HPLC grade solvents (e.g., acetonitrile, methanol), and high-purity water.

Analytical grade reagents for buffer preparation (e.g., phosphoric acid, ammonium

dihydrogen phosphate).

Dicyandiamide Reference Standard: Of known purity.

Method 1: Dicyandiamide in Pharmaceutical
Preparations (e.g., Metformin)
This method is suitable for the quantification of dicyandiamide as a related substance in

metformin hydrochloride drug products.[1][2][3]

3.2.1. Chromatographic Conditions
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Parameter Condition

Column Strong acid-based cation exchange column

Mobile Phase
300-400 mmol/L Ammonium dihydrogen

phosphate solution, pH 2.5-3.0

Flow Rate 0.5-1.5 mL/min

Column Temperature 40-50°C

Detection Wavelength 218 nm[3]

Injection Volume 5-20 µL

3.2.2. Preparation of Solutions

Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of dicyandiamide
reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the

mobile phase.

Standard Solutions: Prepare a series of calibration standards by diluting the stock solution

with the mobile phase to achieve concentrations covering the expected range of the analyte

in the sample.

Sample Preparation: Accurately weigh a portion of the powdered tablets or measure a

volume of the liquid formulation and dissolve it in the mobile phase to achieve a final

concentration within the calibration range. The solution may require sonication and filtration

through a 0.45 µm syringe filter prior to injection.

Method 2: Dicyandiamide in Fertilizers
This method is applicable for the determination of dicyandiamide in fertilizer formulations.[4]

3.3.1. Chromatographic Conditions
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Parameter Condition

Column C18 reversed-phase column

Mobile Phase Methanol and water (e.g., 5:95 v/v)[5]

Flow Rate Typically 0.3-1.0 mL/min

Column Temperature Ambient or controlled (e.g., 30°C)

Detection Wavelength 220 nm[4]

Injection Volume 10-20 µL

3.3.2. Preparation of Solutions

Standard Stock Solution (e.g., 50 mg/L): Weigh 50 mg of dicyandiamide of known purity

into a 1000 mL volumetric flask, dissolve in water, and make up to the mark.[4]

Working Standard Solution: Dilute the stock solution with water to a suitable concentration.

An internal standard, such as methyl dicyandiamide, can be added.[4]

Sample Preparation: Weigh a representative sample of the fertilizer and dissolve or suspend

it in water, potentially using an ultrasonic bath to aid dissolution.[4] Filter the solution to

remove any particulate matter before injection.[4]

Method 3: Dicyandiamide in Dairy Products
This method is designed for the analysis of dicyandiamide in dairy products like milk powder.

[6]

3.4.1. Chromatographic Conditions
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Parameter Condition

Column
XBridge Amide column (250 mm x 4.6 mm, 3.5

µm)[6]

Mobile Phase
Acetonitrile:Water (90:10, v/v) containing 0.2%

(v/v) formic acid[6]

Flow Rate 1.0 mL/min[6]

Column Temperature Ambient

Detection Wavelength 218 nm[6]

Injection Volume 10 µL

3.4.2. Preparation of Solutions

Standard Stock Solution (e.g., 100 µg/mL): Prepare by dissolving an accurately weighed

amount of dicyandiamide reference standard in water.

Calibration Standards: Prepare by serial dilution of the stock solution with the mobile phase.

Sample Preparation: The sample is extracted with acetonitrile to precipitate proteins.[6] After

centrifugation, the supernatant is collected and filtered before injection.

Method Validation and Quality Control
Method validation is crucial to ensure that the analytical method is suitable for its intended

purpose. Key validation parameters and typical acceptance criteria are summarized below.

System Suitability
Before sample analysis, the performance of the HPLC system should be verified. This is

typically done by injecting a standard solution multiple times.
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Parameter Acceptance Criteria

Tailing Factor (Asymmetry Factor) ≤ 2.0

Theoretical Plates (N) ≥ 2000

Relative Standard Deviation (RSD) of Peak

Areas (for n≥5 injections)
≤ 2.0%[7]

Linearity
The linearity of the method should be established by analyzing a series of standards at different

concentrations.

Parameter Acceptance Criteria

Correlation Coefficient (r²) ≥ 0.999

Accuracy and Precision
Accuracy is determined by recovery studies on spiked samples, while precision is assessed by

the repeatability of the measurements.

Parameter Acceptance Criteria

Accuracy (% Recovery) Typically 98.0 - 102.0%[8]

Precision (RSD%)
≤ 2.0% for repeatability and intermediate

precision[8]

Limits of Detection (LOD) and Quantification (LOQ)
LOD and LOQ are determined to assess the sensitivity of the method.

Parameter Determination

LOD Signal-to-Noise ratio of 3:1

LOQ Signal-to-Noise ratio of 10:1
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Quality Control Samples
During routine analysis, Quality Control (QC) samples at low, medium, and high concentrations

should be analyzed alongside the unknown samples to ensure the continued validity of the

results.

Data Presentation
The following tables summarize the quantitative data from various HPLC methods for

dicyandiamide quantification.

Table 1: Chromatographic Conditions for Dicyandiamide Quantification

Matrix Column Type Mobile Phase
Detection
Wavelength (nm)

Pharmaceutical

Preparations

Strong acid-based

cation exchange

300-400 mmol/L

Ammonium

dihydrogen

phosphate, pH 2.5-3.0

218[3]

Fertilizers C18 reversed-phase
Methanol:Water (5:95

v/v)[5]
220[4]

Dairy Products Amide

Acetonitrile:Water

(90:10 v/v) with 0.2%

formic acid[6]

218[6]

Aqueous Solutions C30 reversed-phase 100% Water 200

Soil Reversed-phase

Acetonitrile and water

with phosphoric acid

buffer

215

Table 2: Method Validation Parameters for Dicyandiamide Quantification
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Matrix
Linearity
(r²)

Accuracy
(%
Recovery)

Precision
(RSD%)

LOD LOQ

Pharmaceutic

al

Preparations

≥ 0.9992[1][2]
65.02 -

118.33%[1][2]

≤ 13.41%[1]

[2]

1.48 - 13.61

µg/kg[1][2]

5.96 - 45.67

µg/kg[1][2]

Dairy

Products
0.9999[6]

96.7 -

101.0%[6]
4.5 - 4.9%[6] 0.2 mg/kg[6] 0.5 mg/kg[6]

Stream Water > 0.999 84.6 - 96.8% < 6.1% 5.0 ng/mL -

Phenformin

HCl
0.9999[9] 98.0%[9]

1.8%

(repeatability)

, 5.3%

(intermediate)

[9]

-

0.001 µg/mL

(based on

linearity

range)[9]

Experimental Workflow and Diagrams
The general workflow for the HPLC analysis of dicyandiamide is depicted below.

Sample and Standard Preparation

HPLC Analysis Data Processing and ReportingSample Weighing/
Measurement

Dissolution in
Appropriate Solvent

Standard Weighing Dissolution and
Serial Dilution

Filtration (0.45 µm)

Injection into
HPLC System

Chromatographic
Separation UV Detection Peak Integration Quantification using

Calibration Curve Report Generation

Click to download full resolution via product page

Caption: General workflow for the quantification of dicyandiamide by HPLC.

Conclusion
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This application note provides a comprehensive guide for the quantification of dicyandiamide
using HPLC. The detailed protocols for different matrices, along with the method validation

parameters, offer a solid foundation for researchers, scientists, and drug development

professionals to establish and implement a robust analytical method for dicyandiamide in their

respective fields. The choice of the specific method will depend on the sample matrix and the

required sensitivity. Proper method validation is essential to ensure the reliability of the

analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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